Cas no 477320-61-9 (3-(4-BROMO-3-METHYLANILINO)-1-(3,4-DICHLOROPHENYL)-1-PROPANONE)

• Product Name: 3-(4-BROMO-3-METHYLANILINO)-1-(3,4-DICHLOROPHENYL)-1-PROPANONE
• CAS No: 477320-61-9
• MF: C₁₆H₁₄BrCl₂NO
• MW: 387.09846162796
• CID: 3028377
• PubChem ID: 3304269
• Update Time: 2025-07-29

3-(4-BROMO-3-METHYLANILINO)-1-(3,4-DICHLOROPHENYL)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 3-(4-BROMO-3-METHYLANILINO)-1-(3,4-DICHLOROPHENYL)-1-PROPANONE
• AKOS005108459
• JS-2462
• 3-[(4-bromo-3-methylphenyl)amino]-1-(3,4-dichlorophenyl)propan-1-one
• 477320-61-9
• 646-690-2
• 3-(4-bromo-3-methylanilino)-1-(3,4-dichlorophenyl)propan-1-one
• 3-((4-Bromo-3-methylphenyl)amino)-1-(3,4-dichlorophenyl)propan-1-one

• Inchi： 1S/C16H14BrCl2NO/c1-10-8-12(3-4-13(10)17)20-7-6-16(21)11-2-5-14(18)15(19)9-11/h2-5,8-9,20H,6-7H2,1H3
• InChI Key： HNZYEBQOKPZRMB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)NCCC(C1C=CC(=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 384.96358Da
• Monoisotopic Mass: 384.96358Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-BROMO-3-METHYLANILINO)-1-(3,4-DICHLOROPHENYL)-1-PROPANONE

Introduction to 3-(4-Bromo-3-Methylanilino)-1-(3,4-Dichlorophenyl)-1-Propanone (CAS No. 477320-61-9)

3-(4-Bromo-3-Methylanilino)-1-(3,4-Dichlorophenyl)-1-Propanone, with the CAS number 477320-61-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as anilides, which are characterized by their aniline moiety and ketone functional group. The unique structural features of this compound, including the bromo and methyl substituents on the aniline ring and the dichloro substituents on the phenyl ring, contribute to its distinct chemical properties and potential biological activities.

The synthesis of 3-(4-Bromo-3-Methylanilino)-1-(3,4-Dichlorophenyl)-1-Propanone typically involves multi-step reactions, including the formation of the aniline derivative and subsequent coupling with the dichlorophenyl ketone. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial applications.

In terms of its chemical properties, 3-(4-Bromo-3-Methylanilino)-1-(3,4-Dichlorophenyl)-1-Propanone exhibits high stability under a variety of conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental setups. The compound's melting point and other physical properties have been well-characterized, providing a solid foundation for further research and development.

The biological activities of 3-(4-Bromo-3-Methylanilino)-1-(3,4-Dichlorophenyl)-1-Propanone

In addition to its enzymatic inhibition properties, 3-(4-Bromo-3-Methylanilino)-1-(3,4-Dichlorophenyl)-1-Propanone

The pharmacokinetic profile of 3-(4-Bromo-3-Methylanilino)-1-(3,4-Dichlorophenyl)-1-Propanone

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Bromo-3-Methylanilino)-1-(3,4-Dichlorophenyl strong > -1-Prop < strong > anone strong > strong > ) in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at low doses with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential further.

In conclusion, < strong > 3-(4-Bromo-3-Methyl< strong > anilino strong > )-1-(3,4-Dichloro< strong > phenyl strong > )-1-Propanone strong > (CAS No. 477320-61-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new insights into its mechanisms of action and potential clinical uses will emerge.